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Compound of Interest

3-((Dimethylamino)methyl)-5-
Compound Name:
methylhexan-2-one

Cat. No.: B1465102

Technical Support Center: 3-
((Dimethylamino)methyl)-5-methylhexan-2-one

Welcome to the technical support guide for 3-((Dimethylamino)methyl)-5-methylhexan-2-one
(CAS No. 91342-74-4). This document is intended for researchers, scientists, and drug
development professionals, providing essential information for its safe handling, storage, and
use in experimental settings. As a key intermediate in various synthetic processes, including
the production of Tetrabenazine, understanding its properties and handling requirements is
paramount for ensuring experimental integrity and personnel safety.[1][2]

Section 1: Compound Identification and Properties

This aminoketone is a colorless to light yellow liquid with a mild amine-like odor.[3][4] It
possesses dual reactivity due to the presence of both a carbonyl group and a tertiary amine,
making it a versatile intermediate in organic synthesis.[3]
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Property Value Source(s)
CAS Number 91342-74-4 [5][6][7]
Molecular Formula C10H21NO [4115][6]
Molecular Weight 171.28 g/mol [718]
Physical State Liquid (at room temperature) [4107119]
Appearance Colorless to light yellow [31[4]
Storage Temperature 2-8°C (Refrigerated) 51718191

3-[(Dimethylamino)methyl]-5-
Key Synonyms [4][10]
methyl-2-hexanone

Section 2: Frequently Asked Questions (FAQSs)
Health and Safety

Q1: What are the primary health hazards associated with this compound?

A: This compound is classified under the Globally Harmonized System (GHS) with the following
hazard statements:

H302: Harmful if swallowed.[5][7][8]

H315: Causes skin irritation.[5][7][8]

H319: Causes serious eye irritation.[5][7][8]

H335: May cause respiratory irritation.[5][7][8]

The signal word for this chemical is "Warning".[7][8] In practice, this means that direct contact
with the skin or eyes will likely cause irritation, and inhalation of its vapors or aerosols can
irritate the respiratory tract. Accidental ingestion is harmful and requires immediate medical
attention.[5][10]

Q2: What Personal Protective Equipment (PPE) is mandatory for handling this liquid?
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A: Arisk assessment should always be conducted, but the minimum required PPE includes:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[5]
[6][10] This is crucial to prevent splashes from causing serious eye irritation.[5]

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).[5][11] Gloves
must be inspected for integrity before each use and proper removal technique should be
followed to avoid skin contact.[5]

» Skin and Body Protection: A laboratory coat is required.[11] For tasks with a higher risk of
splashing, impervious clothing or a chemical-resistant apron should be worn.[10]

» Respiratory Protection: All handling of the neat compound or its solutions should be
performed inside a certified chemical fume hood to minimize inhalation exposure.[5] If a
fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with
appropriate cartridges should be used.[12]

The causality is direct: the compound's irritant properties necessitate a physical barrier (PPE)
to prevent contact with sensitive tissues like the eyes, skin, and respiratory tract.

Handling and Storage

Q3: What are the optimal storage conditions?
A: The compound should be stored in a refrigerator at 2-8°C.[7][8][9] The container must be
kept tightly closed and stored in a dry, well-ventilated area.[10][13] This self-validating protocol

ensures stability by minimizing exposure to air, moisture, and elevated temperatures, which
could lead to degradation or unwanted side reactions.

Q4: Are there any known incompatibilities | should be aware of?

A: While specific reactivity data is limited, as a tertiary amine and ketone, it should be kept
away from strong oxidizing agents, strong acids, and strong bases to prevent vigorous or
uncontrolled reactions.[14]

Disposal

Q5: How should I dispose of waste containing this compound?
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A: Waste material must be treated as hazardous. It should be disposed of by a licensed
professional waste disposal service.[5][10][15] Do not dispose of it down the drain or in general
waste.[5][10] Contaminated packaging should be disposed of in the same manner as the
unused product.[5][10] Always adhere to all federal, state, and local environmental regulations.
[10]

Section 3: Troubleshooting Guides
Scenario 1: Accidental Spill

An accidental spill requires a prompt and systematic response to mitigate exposure and
prevent contamination. The appropriate response depends on the spill's scale.

Immediate Steps for any Spill:
o Alert Personnel: Immediately notify others in the vicinity.[16]

» Assess the Situation: Evaluate the size of the spill and any immediate risks (e.g., proximity to
ignition sources).[17]

o Evacuate if Necessary: For large or uncontained spills, evacuate the area and contact your
institution's Environmental Health & Safety (EH&S) department.[16][18]

Troubleshooting Protocol for a Minor, Contained Spill:

Don PPE: Before cleanup, don the full mandatory PPE as described in the FAQ section
(goggles, gloves, lab coat).[16]

» Containment: Prevent the liquid from spreading by creating a dike around the spill with an
inert absorbent material like vermiculite, sand, or commercial spill pillows.[18][19] Work from
the outside in.[19]

o Absorption: Apply the absorbent material directly onto the spill until all the liquid is absorbed.
[19][20]

o Collection: Carefully scoop the absorbed material into a suitable, sealable container for
hazardous waste.[17][19][20]
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» Decontamination: Clean the spill surface thoroughly with soap and water.[16] For highly
sensitive work, a secondary rinse with an appropriate solvent may be necessary, with the
rinsate also collected as hazardous waste.

o Disposal: Label the waste container clearly and arrange for pickup through your institution's
hazardous waste program.[20]

o Restock: Replace any used items from your spill kit.[16]
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Caption: Decision workflow for spill response.

Scenario 2: Suspected Compound Degradation

Issue: You observe that the normally colorless to light yellow liquid has developed a darker
yellow or brownish tint, or your experimental results are inconsistent.

Causality: Discoloration can be an indicator of degradation or contamination, potentially from
improper storage (e.g., exposure to air, light, or elevated temperatures) or the introduction of an
impurity. This can alter the compound's reactivity and lead to unreliable experimental
outcomes.

Troubleshooting Steps:

o Quarantine the Material: Do not use the suspect material. Clearly label it as "Suspect - Do
Not Use" and segregate it from other stock.
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» Verify Storage Conditions: Confirm that the material has been stored consistently at 2-8°C in
a tightly sealed container. Check storage records if available.

» Analytical Confirmation (Optional): If critical, an analytical technique like NMR or LC-MS can
be used to check the purity of the suspect material against a known standard or previous
batch data.

o Resolution: If degradation is confirmed or suspected, dispose of the material following proper
hazardous waste procedures.[5][10] Obtain a fresh, unopened vial of the compound for
subsequent experiments to ensure data integrity.

Section 4: Experimental Protocols
Protocol 1: Weighing and Preparing a Solution

This protocol ensures accurate measurement and safe handling when preparing a solution
from the neat liquid compound. The entire procedure must be performed in a chemical fume
hood.

Step-by-Step Methodology:

o Preparation: Assemble all necessary materials: the stock container of 3-
((Dimethylamino)methyl)-5-methylhexan-2-one, required PPE, a clean glass vial or flask,
an analytical balance, a pipette or syringe, and the chosen solvent.

e Don PPE: Put on your lab coat, safety goggles, and chemical-resistant gloves.

o Tare Vessel: Place your empty vial or flask on the analytical balance and press the "tare" or
"zero" button.

e Aliquot Compound: Carefully transfer the desired amount of the liquid compound into the
tared vessel using a clean pipette or syringe. Avoid any drips or splashes.

e Record Mass: Seal the vessel and record the exact mass.
» Dissolution: Add the calculated volume of your desired solvent to the vessel.

e Mixing: Gently swirl or stir the mixture until the compound is fully dissolved.
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¢ Labeling: Immediately label the prepared solution with the compound name, concentration,
solvent, date, and your initials.

Begin Protocol

1. Work in Fume Hood
Don Required PPE

:

2. Place Weighing Vessel
on Balance & Tare

'

3. Carefully Transfer Liquid
Compound to Vessel

'

4. Record Exact Mass

:

5. Add Calculated Volume
of Solvent to Vessel

:

6. Mix Until Fully
Dissolved

i

7. Label Solution Clearly
(Name, Conc., Date)

Solution Prepared
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Caption: Standard workflow for solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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